(E)-N-allyl-2-amino-1-((2-methoxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(2-methoxyphenyl)methylideneamino]-N-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H20N6O2/c1-3-12-24-22(29)18-19-21(27-16-10-6-5-9-15(16)26-19)28(20(18)23)25-13-14-8-4-7-11-17(14)30-2/h3-11,13H,1,12,23H2,2H3,(H,24,29)/b25-13+
• InChI Key: QEBHYTCRWBDILG-DHRITJCHSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NN2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCC=C)N
• Isomeric SMILES: COC1=CC=CC=C1/C=N/N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCC=C)N
• Molecular Formula: C22H20N6O2
• Molecular Weight: 400.4 g/mol
• CAS No.: 587004-27-1

Description

This compound belongs to the pyrrolo[2,3-b]quinoxaline carboxamide family, characterized by a fused heterocyclic core (pyrroloquinoxaline) and functionalized with an allyl group, an amino substituent, and a Schiff base moiety derived from 2-methoxybenzaldehyde. Its structure combines electron-rich aromatic systems (quinoxaline and methoxybenzylidene) with a flexible allyl chain, which may influence solubility, bioavailability, and target binding.

Biological Activity

(E)-N-allyl-2-amino-1-((2-methoxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a compound that has garnered attention for its potential biological activities. This article explores its synthesis, structural characteristics, and biological effects, particularly focusing on its pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{20}N_{6}O_{2}$, with a molecular weight of 400.442 g/mol. The IUPAC name is 2-amino-1-[(E)-(2-methoxyphenyl)methylideneamino]-N-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxamide. The structure features a pyrroloquinoxaline core which is known for various biological activities.

Synthesis

The compound can be synthesized through a multistep reaction involving the condensation of appropriate amines and aldehydes under controlled conditions. The synthesis typically employs methods such as the Knoevenagel condensation to form the imine linkage, followed by further modifications to introduce the allyl group and other functional groups.

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyrroloquinoxaline derivatives. For instance, compounds with similar structures have demonstrated significant inhibitory effects on various cancer cell lines, including breast and colorectal cancer cells. The mechanism often involves the induction of apoptosis and cell cycle arrest through modulation of key signaling pathways such as Sirt6 activation, which has been linked to tumor growth suppression in xenograft models .

Anti-inflammatory Effects

Research indicates that derivatives of pyrroloquinoxaline can exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokine production. For example, certain analogs have shown effectiveness in reducing inflammation in models of acute lung injury and other inflammatory conditions .

Antimicrobial Activity

The compound's potential antimicrobial activity has also been investigated. Some studies suggest that related compounds possess significant antibacterial and antifungal properties, making them candidates for further exploration in infectious disease treatment .

Case Studies

Study	Findings
Antitumor Activity	Compound showed IC50 values in the low micromolar range against MCF-7 and MDA-MB-231 cell lines, indicating potent cytotoxicity. Synergistic effects were observed when combined with doxorubicin .
Anti-inflammatory Study	Inhibition of LPS-induced cytokine production was noted, with significant reductions in TNF-alpha and IL-6 levels in vitro .
Antimicrobial Evaluation	Exhibited notable antifungal activity against Candida species in preliminary tests, suggesting a broad spectrum of antimicrobial action .

The biological activities of (E)-N-allyl-2-amino-1-((2-methoxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide are believed to be mediated through several pathways:

• Sirtuin Activation : Activation of Sirt6 leads to enhanced deacetylation of histones, promoting tumor suppressor gene expression.
• Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells, leading to programmed cell death.
• Cytokine Modulation : It regulates inflammatory cytokines by inhibiting NF-kB signaling pathways.

Scientific Research Applications

Anticancer Properties

Recent studies have demonstrated that derivatives of pyrroloquinoxaline compounds exhibit significant cytotoxicity against various cancer cell lines. For instance, a related N-allyl quinoxaline derivative showed potent activity against A594 and MCF-7 cancer cells with IC50 values of 0.86 µM and 1.06 µM, respectively . This suggests that the pyrroloquinoxaline scaffold may be effective in targeting cancer cells.

Antioxidant Activity

The antioxidant properties of Schiff base ligands derived from similar structures have been investigated, indicating that these compounds can effectively scavenge free radicals. This activity is crucial for preventing oxidative stress-related diseases . The structure of (E)-N-allyl-2-amino-1-((2-methoxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide may contribute to its ability to act as an antioxidant.

Neuropharmacological Effects

The compound's potential as an anticonvulsant has been explored through structure-activity relationship studies. Analogous compounds have shown efficacy in animal seizure models, suggesting that modifications to the pyrroloquinoxaline core can enhance anticonvulsant properties . The mechanism may involve modulation of sodium channels, which are critical in neuronal excitability.

Case Studies

Study Reference	Biological Activity	Key Findings
	Anticancer	IC50 values of 0.86 µM (A594) and 1.06 µM (MCF-7) indicate high potency against cancer cells.
	Antioxidant	Demonstrated significant radical scavenging activity compared to standard antioxidants like gallic acid.
	Neuropharmacology	Identified as a potential anticonvulsant with favorable activity in seizure models.

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of (E)-N-allyl-2-amino-1-((2-methoxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide with various biological targets. These studies help elucidate the interaction mechanisms at the molecular level, providing insights into how structural modifications can enhance biological activity.

Comparison with Similar Compounds

Structural Variations and Key Modifications

The following compounds share the pyrrolo[2,3-b]quinoxaline carboxamide scaffold but differ in substituents, which significantly alter their physicochemical and biological properties:

Compound Name	Substituent on Benzylidene/Other	N-Substituent	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound (E)-N-Allyl-2-amino-1-((2-methoxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-Methoxybenzylidene	Allyl	C₂₂H₂₁N₆O₂*	401.45	Electron-donating methoxy group enhances lipophilicity and π-π stacking .
(E)-N-Allyl-2-amino-1-((2-pyridinylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-Pyridinylmethylene	Allyl	C₂₁H₁₉N₇O	397.43	Pyridine nitrogen introduces potential for hydrogen bonding and metal coordination .
(E)-2-amino-1-((3-hydroxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	3-Hydroxybenzylidene	2-Methoxyethyl	C₂₁H₂₀N₆O₃	404.43	Hydroxy group increases polarity; may improve aqueous solubility .
2-Amino-N-(3-ethoxypropyl)-1-(2-methoxybenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-Methoxybenzyl (saturated)	3-Ethoxypropyl	C₂₅H₂₈N₆O₂	468.54	Saturated linker reduces conformational rigidity; ethoxy group enhances lipophilicity .

Impact of Substituents on Bioactivity

• Electron-Donating vs. In contrast, the 3-hydroxy analog introduces hydrogen-bonding capability, which may improve binding specificity but reduce membrane permeability. The pyridinylmethylene variant replaces the methoxy group with a nitrogen-containing heterocycle, enabling interactions with metal ions or acidic residues in enzymes.
• N-Substituent Flexibility: The allyl group in the target compound offers moderate flexibility, balancing steric effects and conformational adaptability.

Pharmacological Implications

While direct bioactivity data for the target compound are absent in the provided evidence, insights can be drawn from analogs:

• Ferroptosis Induction: Pyrroloquinoxaline derivatives are implicated in ferroptosis (iron-dependent cell death) due to their redox-active cores . The methoxy and allyl groups in the target compound may enhance ROS generation, a key ferroptosis mechanism.
• Enzyme Inhibition: The pyridinylmethylene analog could inhibit kinases or oxidoreductases via chelation or π-stacking, a property less pronounced in the methoxy variant.